![molecular formula C24H24N2O3S B2932575 2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide CAS No. 863004-83-5](/img/structure/B2932575.png)
2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide is a useful research compound. Its molecular formula is C24H24N2O3S and its molecular weight is 420.53. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticonvulsant Activities
The synthesis of alpha-acetamido-N-benzylacetamide derivatives, including compounds containing a furan moiety, has demonstrated significant anticonvulsant activities. These compounds, such as the alpha-furan-2-yl alpha-acetamido-N-benzylacetamides, have shown excellent protection against seizures induced in mice models, rivaling the effects of well-established anticonvulsants like phenytoin. This highlights the potential of furan-containing compounds in the development of new anticonvulsant medications (Kohn et al., 1993).
Antimicrobial Activity
Derivatives of dibenzo[b,f][1,4]thiazepines carrying the chloro N-phenylacetamide moiety have been synthesized and evaluated for their antibacterial properties. These derivatives demonstrated significant antimicrobial activity against both gram-positive and gram-negative bacteria, showcasing their potential in addressing bacterial infections (Tailor et al., 2014).
Synthetic Methodologies
The compound's structural framework, incorporating elements like furan and thiazepine, has been utilized in synthetic chemistry to create highly substituted, fused ring systems. For instance, a facile and efficient methodology allowed for the construction of polysubstituted furo[2,3-c]thiazepine cores from simple starting materials, demonstrating the versatility and synthetic utility of these polyheterocyclic compounds (Ding et al., 2008).
Biological Evaluation for Psychotropic Effects
In another study, the synthesis of new substituted benzoxazepine and benzothiazepine derivatives was explored, assessing their antipsychotic as well as anticonvulsant properties. This research underscores the broader pharmacological potential of benzothiazepine derivatives in treating conditions beyond seizures, including psychological disorders (Kaur et al., 2012).
Leukotriene Inhibition and Cancer Cell Growth
The inhibitory activity of benzo[b]furan derivatives against leukotriene B(4) and their ability to inhibit the growth of human pancreatic cancer cells have also been investigated. Some compounds showed strong inhibition, suggesting their potential use in cancer treatment (Kuramoto et al., 2008).
properties
IUPAC Name |
2-[2-(furan-2-yl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3S/c1-15-11-16(2)24(17(3)12-15)25-22(27)14-26-18-7-4-5-9-20(18)30-21(13-23(26)28)19-8-6-10-29-19/h4-12,21H,13-14H2,1-3H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMZYJMAPVARLNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CN2C(=O)CC(SC3=CC=CC=C32)C4=CC=CO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-mesitylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.